Cas no 4696-49-5 ((2-Hydroxyethyl)ammonium octadecyl sulphate)

• Product Name: (2-Hydroxyethyl)ammonium octadecyl sulphate
• CAS No: 4696-49-5
• MF: C₂₀H₄₅NO₅S
• MW: 411.64000582695
• CID: 329873
• PubChem ID: 44150892
• Update Time: 2025-04-19

(2-Hydroxyethyl)ammonium octadecyl sulphate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)ammonium octadecyl sulphate
• 2-hydroxyethanaminium octadecyl sulfate
• Octadecyl hydrogen sulfate--2-aminoethan-1-ol (1/1)
• 4696-49-5
• DTXSID60963708
• EINECS 225-164-2
• SCHEMBL8343031

• Inchi： 1S/C18H38O4S.C2H7NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21;3-1-2-4/h2-18H2,1H3,(H,19,20,21);4H,1-3H2
• InChI Key： WWEBGUULMZVUBQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCCCCCCCCCCCCCCCC.OCCN

Computed Properties

• Exact Mass: 411.30205
• Monoisotopic Mass: 411.30184471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 19
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 114.3